Cas no 869493-49-2 (3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine)

• Product Name: 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine
• CAS No: 869493-49-2
• MF: C₉H₁₇F₃N₂
• MW: 210.239892721176
• CID: 2852110
• Update Time: 2025-06-08

3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine
• 3-[4-(trifluoromethyl)piperidin-1-yl]propan-1-amine

• Inchi： 1S/C9H17F3N2/c10-9(11,12)8-2-6-14(7-3-8)5-1-4-13/h8H,1-7,13H2
• InChI Key： LXBHHKCLIVEIKK-UHFFFAOYSA-N
• SMILES： FC(C1CCN(CCCN)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 162
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine

Recent Advances in the Study of 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine (CAS: 869493-49-2)

3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine (CAS: 869493-49-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.

Recent literature highlights the importance of 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine as a key intermediate in the synthesis of various bioactive molecules. Its trifluoromethyl group and piperidine moiety make it a versatile building block for the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and oncology. Researchers have explored its role in modulating neurotransmitter receptors and enzymes, which could lead to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most notable studies published in the past year investigated the compound's interaction with serotonin receptors. The research demonstrated that 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine exhibits high affinity for specific serotonin receptor subtypes, suggesting its potential as a lead compound for the development of selective serotonin reuptake inhibitors (SSRIs) or other CNS-targeted therapies. The study utilized advanced computational modeling and in vitro assays to validate these findings, providing a robust foundation for further preclinical studies.

In addition to its CNS applications, recent work has also explored the anticancer properties of derivatives of 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine. A 2023 study published in a leading medicinal chemistry journal reported that certain analogs of this compound demonstrated potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The researchers attributed these effects to the compound's ability to interfere with key signaling pathways involved in tumor growth and metastasis.

Another area of active research involves the optimization of synthetic routes for 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine. A team of chemists recently developed a more efficient and scalable synthesis method, which could facilitate its broader use in drug discovery programs. The new method reduces the number of steps and improves overall yield, addressing some of the challenges associated with the compound's production on a larger scale.

Despite these promising developments, challenges remain in translating the potential of 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be thoroughly investigated in future studies. Nevertheless, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, 3-(4-Trifluoromethyl-piperidin-1-yl)-propylamine (CAS: 869493-49-2) represents a promising scaffold for the development of new therapeutic agents. Recent studies have shed light on its diverse pharmacological properties and potential applications in CNS disorders and oncology. As research continues to uncover its mechanisms of action and optimize its synthetic accessibility, this compound is poised to play a significant role in the future of drug discovery.